6-Iodo-2-(trifluoromethyl)quinazolin-4(1H)-one
Cat. No. B8603656
M. Wt: 340.04 g/mol
InChI Key: LOQMCDKMOJGZCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05658902
Procedure details
6-iodo-2-trifluoromethyl-benzo[d][1,3] oxazin-4-one (0.6 g, 1.76 mmole) was stirred with 25 mL of concentrated ammonia water at 40° C. for 5 h, cooled to 0° C., the precipitate was filtered and dried under vacuo. The product was recrystallized from ethyl acetate and haxanes to give 0.58 g, mp >255° C. (sub), MS (CI): m/z 341 (MH)+.
Name
6-iodo-2-trifluoromethyl-benzo[d][1,3] oxazin-4-one
Quantity
0.6 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[I:1][C:2]1[CH:16]=[CH:15][C:5]2[N:6]=[C:7]([C:11]([F:14])([F:13])[F:12])[O:8][C:9](=O)[C:4]=2[CH:3]=1.O.[NH3:18]>>[I:1][C:2]1[CH:3]=[C:4]2[C:5](=[CH:15][CH:16]=1)[N:6]=[C:7]([C:11]([F:14])([F:13])[F:12])[NH:18][C:9]2=[O:8] |f:1.2|
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Inputs
Step One
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Name
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6-iodo-2-trifluoromethyl-benzo[d][1,3] oxazin-4-one
|
|
Quantity
|
0.6 g
|
|
Type
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reactant
|
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Smiles
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IC1=CC2=C(N=C(OC2=O)C(F)(F)F)C=C1
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Name
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|
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Quantity
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25 mL
|
|
Type
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reactant
|
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Smiles
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O.N
|
Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
|
the precipitate was filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
dried under vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The product was recrystallized from ethyl acetate and haxanes
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give 0.58 g, mp >255° C. (sub), MS (CI)
|
Outcomes
Product
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Name
|
|
|
Type
|
|
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Smiles
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IC=1C=C2C(NC(=NC2=CC1)C(F)(F)F)=O
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
